N-cycloheptyl-2-methoxy-5-methylbenzenesulfonamide

• Molecular Formula: C15H23NO3S
• Molecular Weight: 297.4 g/mol
• IUPAC Name: N-cycloheptyl-2-methoxy-5-methylbenzenesulfonamide
• InChI: InChI=1S/C15H23NO3S/c1-12-9-10-14(19-2)15(11-12)20(17,18)16-13-7-5-3-4-6-8-13/h9-11,13,16H,3-8H2,1-2H3
• InChI Key: XNQZZLHFXFZEIZ-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1)OC)S(=O)(=O)NC2CCCCCC2
• solubility: 4.8 [ug/mL]

Description

N-cycloheptyl-2-methoxy-5-methylbenzenesulfonamide, also known as TAK-915, is a novel drug that has shown promising results in preclinical studies for the treatment of cognitive disorders such as Alzheimer's disease. This compound belongs to the class of sulfonamide compounds and has a unique chemical structure that makes it a potential candidate for drug development.

Mechanism of Action

N-cycloheptyl-2-methoxy-5-methylbenzenesulfonamide acts as a positive allosteric modulator of the GABAA receptor, which enhances the activity of the receptor and increases the inhibitory neurotransmission in the brain. This mechanism of action is believed to be responsible for the cognitive-enhancing effects of N-cycloheptyl-2-methoxy-5-methylbenzenesulfonamide.
Biochemical and Physiological Effects:
N-cycloheptyl-2-methoxy-5-methylbenzenesulfonamide has been shown to improve cognitive function in animal models of Alzheimer's disease, as evidenced by improved performance in memory and learning tasks. N-cycloheptyl-2-methoxy-5-methylbenzenesulfonamide has also been shown to increase the levels of certain neurotransmitters in the brain, such as acetylcholine and dopamine, which are involved in cognitive function.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-cycloheptyl-2-methoxy-5-methylbenzenesulfonamide is its high selectivity for the GABAA receptor, which reduces the risk of off-target effects. N-cycloheptyl-2-methoxy-5-methylbenzenesulfonamide has also been shown to have good oral bioavailability, which makes it a suitable candidate for drug development. However, the limitations of N-cycloheptyl-2-methoxy-5-methylbenzenesulfonamide include its relatively short half-life, which may require frequent dosing to maintain therapeutic levels in the body.

Future Directions

There are several future directions for the development of N-cycloheptyl-2-methoxy-5-methylbenzenesulfonamide as a therapeutic agent for cognitive disorders. One potential direction is to investigate the efficacy of N-cycloheptyl-2-methoxy-5-methylbenzenesulfonamide in clinical trials, particularly in patients with Alzheimer's disease. Another direction is to explore the potential of N-cycloheptyl-2-methoxy-5-methylbenzenesulfonamide in combination with other drugs, such as cholinesterase inhibitors, which are commonly used in the treatment of Alzheimer's disease. Additionally, further studies are needed to elucidate the long-term safety and efficacy of N-cycloheptyl-2-methoxy-5-methylbenzenesulfonamide in humans.

Synthesis Methods

The synthesis of N-cycloheptyl-2-methoxy-5-methylbenzenesulfonamide involves several steps, including the reaction of 2-methoxy-5-methylbenzenesulfonyl chloride with cycloheptylamine, followed by the reduction of the resulting intermediate with sodium borohydride. The final product is then purified through column chromatography to obtain pure N-cycloheptyl-2-methoxy-5-methylbenzenesulfonamide.

Scientific Research Applications

N-cycloheptyl-2-methoxy-5-methylbenzenesulfonamide has been extensively studied in preclinical models, including animal studies and in vitro experiments. These studies have shown that N-cycloheptyl-2-methoxy-5-methylbenzenesulfonamide has a high affinity for the GABAA receptor, which is involved in the regulation of cognitive function. N-cycloheptyl-2-methoxy-5-methylbenzenesulfonamide has also been shown to improve cognitive function in animal models of Alzheimer's disease, suggesting that it may have therapeutic potential for the treatment of cognitive disorders.